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Compound of Interest

Compound Name: 306Oi9-cis2

Cat. No.: B15595534

Get Quote

For professional, in-laboratory use only. This document provides critical safety protocols for

handling the potent, hazardous investigational compound 306Oi9-cis2. Strict adherence to

these guidelines is mandatory to ensure personnel safety and experimental integrity.

Compound 306Oi9-cis2 is a highly potent, synthetic cis-isomer developed for targeted therapy

research.[1] Due to its novel mechanism and high activity at nanomolar concentrations, it is

classified as a hazardous substance with potential for acute toxicity and unknown long-term

health effects. This guide outlines the minimum personal protective equipment (PPE)

requirements, standard operating procedures for handling, and emergency protocols.

Hazard Identification and Summary
A comprehensive hazard assessment is crucial before beginning any work.[2] The primary risks

associated with 306Oi9-cis2 include acute toxicity upon inhalation or dermal absorption and

potential for reproductive harm.
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral

(Category 2)
skull_and_crossbones Danger

H300: Fatal if

swallowed.

Acute Toxicity, Dermal

(Category 2)
skull_and_crossbones Danger

H310: Fatal in contact

with skin.

Acute Toxicity,

Inhalation (Category

2)

skull_and_crossbones Danger H330: Fatal if inhaled.

Reproductive Toxicity

(Category 1B)
health_hazard Danger

H360: May damage

fertility or the unborn

child.

Specific Target Organ

Toxicity (Category 1)
health_hazard Danger

H372: Causes

damage to organs

through prolonged

exposure.

Personal Protective Equipment (PPE)
The use of appropriate PPE is the most critical line of defense against exposure.[3] Minimum

PPE for any task involving 306Oi9-cis2 includes a flame-resistant lab coat, safety goggles, and

double nitrile gloves.[2][4][5] Specific tasks require enhanced protection as detailed below.
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Task /
Operation

Required
Eye/Face
Protection

Required
Gloves

Outerwear /
Body
Protection

Respiratory
Protection

Handling Solid

Compound

(Weighing,

Aliquoting)

Safety goggles

and full-face

shield.[4][6]

Double nitrile

gloves or Silver

Shield under

nitrile gloves.[2]

Disposable,

solid-front lab

gown over flame-

resistant lab

coat.

Mandatory:

Certified N95 or

higher respirator

within a chemical

fume hood.[3]

Handling Liquid

Solutions (>10

mL)

Chemical splash

goggles.[4]

Double nitrile

gloves. Change

outer glove

immediately after

contact.

Flame-resistant

lab coat.

Required if

outside of a

certified chemical

fume hood.

Cell Culture / In-

Vitro Assays

Standard safety

glasses with side

shields.[2]

Single pair of

nitrile gloves.

Flame-resistant

lab coat.

Not required if

handled within a

biosafety

cabinet.

Waste Disposal

Chemical splash

goggles and full-

face shield.

Heavy-duty

chemical-

resistant gloves

over nitrile

gloves.

Chemical-

resistant apron

over lab coat.

Recommended if

handling volatile

waste.

Operational and Disposal Plans
A structured workflow minimizes the risk of exposure and contamination. The following diagram

outlines the lifecycle of Compound 306Oi9-cis2 within a typical laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://ehs.dartmouth.edu/laboratory-research-safety/chemical-safety/personal-protective-equipment-chemistry
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://ehs.dartmouth.edu/laboratory-research-safety/chemical-safety/personal-protective-equipment-chemistry
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.benchchem.com/product/b15595534/docs?utm_src=pdf-body#essential-safety-and-handling-guide-for-compound-306oi9-cis2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15595534?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation & Handling
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Decontamination & Disposal

Receive & Log Compound

Weigh Solid in Fume Hood

Prepare Stock Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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